Cas no 824943-45-5 (1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)-)
824943-45-5 structure
Product Name:1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)-
CAS No:824943-45-5
MF:C16H21NO6
MW:323.34104514122
CID:715903
PubChem ID:11771651
Update Time:2025-04-19
1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)-
- METHYL (2S,5R)-1-CBZ-5-HYDROXY-6-METHOXYPIPECOLINATE
- 824943-45-5
- METHYL(2S,5R)-1-CBZ-5-HYDROXY-6-METHOXYPIPECOLINATE
- DTXSID00472283
- (2S,5R)-1-Benzyl 2-methyl 5-hydroxy-6-methoxypiperidine-1,2-dicarboxylate
-
- Inchi: 1S/C16H21NO6/c1-21-14-13(18)9-8-12(15(19)22-2)17(14)16(20)23-10-11-6-4-3-5-7-11/h3-7,12-14,18H,8-10H2,1-2H3/t12-,13+,14?/m0/s1
- InChI Key: AWPGAMAVGUJBCC-WLDKUNSKSA-N
- SMILES: O(C)C1[C@@H](CC[C@@H](C(=O)OC)N1C(=O)OCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 323.13688739g/mol
- Monoisotopic Mass: 323.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- Density: 1.276
- Boiling Point: 456.991°C at 760 mmHg
- Flash Point: 230.18°C
- Refractive Index: 1.559
- PSA: 85.30000
- LogP: 1.23190
1,2-Piperidinedicarboxylicacid, 5-hydroxy-6-methoxy-, 2-methyl 1-(phenylmethyl) ester, (2S,5R)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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